Cas no 633-03-4 (Brilliant green)

• Product Name: Brilliant green
• CAS No: 633-03-4
• MF: C₂₇H₃₉N₃O₈S₂
• MW: 597.743865251541
• MDL: MFCD00011880
• CID: 39308
• PubChem ID: 24891935
• Update Time: 2026-05-14

Brilliant green Chemical and Physical Properties

Names and Identifiers

• Brilliant green
• SOLID GREEN JO
• SOLID GREEN
• ANILINE GREEN
• MALACHITE GREEN G
• BASIC GREEN 1
• BASIC GREEN Y
• BASIC GREEN I
• Basic Green 1 [Ion association reagent for spectrophotometric analysis]
• BRILLIANT GREEN C.I. 42040 FOR MICROSCOPY
• 4,4'-bis-diethylamino-tritylium,hydrogen sulfate
• Biological stain
• Brillant green
• Brilliant Green, certified, pure
• Brilliant Green, high purity biological stain, pure
• Brilliant Green, pure, high purity biological stain
• C.I. 42040
• diamond green G
• EMerald green crystal
• Basic Green 1 Diamond Green C.I. 42040 Ethyl Green As
• Astradiamant green GX
• Diamond Green
• Ethyl Green
• [4-[4-(Diethylamino)benzhydrylene]cyclohexa-2,5-dien-1-ylidene]diethylammonium hydrogen sulphate
• Emerald Green
• Basic Bright Green
• C.I. Basic Green 1
• Basic Brilliant Green
• Basic Green V
• Green EN
• Fast Green J
• Fast Green JJO
• Brilliant Green G
• Brilliant Green B
• Brilliant Green P
• Brilliant Green Y
• Brilliant Green YN
• Brilliant Green GX
• Deorlene Green JJO
• Brilliant Green DSC
• Brilliant Green Lake
• Brilliant Green YNS
• Brilliant Green BPC
• Hidaco Brilliant Green
• Brilliant Green Sulfate
• Brilliant Green Speci

• MDL： MFCD00011880
• Inchi： 1S/C27H33N2.H2O4S/c1-5-28(6-2)25-18-14-23(15-19-25)27(22-12-10-9-11-13-22)24-16-20-26(21-17-24)29(7-3)8-4;1-5(2,3)4/h9-21H,5-8H2,1-4H3;(H2,1,2,3,4)/q+1;/p-1
• InChI Key： NNBFNNNWANBMTI-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])O[H].N(C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])=C1C([H])=C([H])C(C([H])=C1[H])=[N+](C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H] |c:43,54|
• BRN： 3901207

Computed Properties

• Exact Mass: 482.22400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 642
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 92.1

Experimental Properties

• Color/Form: Golden glittering fine crystals.
• Density: 1.1016 (rough estimate)
• Melting Point: 210 °C (dec.) (lit.)
• Refractive Index: 1.6510 (estimate)
• PH: 2.5 (10g/l, H2O, 25℃)
• Solubility: 100g/l
• Water Partition Coefficient: 100 g/L (25 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, reducing agents.
• PSA: 92.29000
• LogP: 6.48360
• Merck: 1374
• Color index: 42040
• λmax: 625nm, 428nm
• PH: Yellow (0.0) to green (2.6)
• Sensitiveness: Sensitive to humidity
• Solubility: It is green when dissolved in water and ethanol.

Brilliant green Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S26-S39
• FLUKA BRAND F CODES：10-21
• RTECS：BP6825000
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：II
• TSCA：Yes
• Toxicity：LD100 i.v. in mice: 3 mg/kg (Anderson)
• Packing Group：II
• Hazard Level：6.1(a)
• Safety Term：6.1(a)
• Packing Group：II
• Risk Phrases：R22; R36

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Brilliant green

Exploring the Properties and Applications of Brilliant Green (CAS No. 633-03-4)

Brilliant Green (CAS No. 633-03-4), also known as Malachite Green G or Diamond Green G, is a synthetic triphenylmethane dye with a wide range of applications in various industries. This vibrant green compound has garnered significant attention due to its unique chemical properties and versatility. In recent years, researchers and industry professionals have been increasingly interested in Brilliant Green dye applications, particularly in the fields of microbiology, textile manufacturing, and analytical chemistry.

The molecular structure of Brilliant Green consists of a central carbon atom bonded to three phenyl groups, with additional functional groups that contribute to its intense coloration. This structure makes it highly soluble in water and alcohol, a property that enhances its usefulness in various dye-based solutions. When examining Brilliant Green chemical properties, one notable characteristic is its ability to form stable complexes with certain metal ions, which has led to its use in specialized analytical techniques.

In microbiological applications, Brilliant Green has been widely utilized as a selective agent in culture media. Its ability to inhibit the growth of certain bacteria while allowing others to flourish makes it invaluable for diagnostic purposes. Recent studies on Brilliant Green in microbiology have explored its potential in developing new diagnostic tools, particularly in the detection of pathogenic organisms. The compound's antimicrobial properties have also sparked interest in its possible applications in surface disinfection, though this remains an area of ongoing research.

The textile industry has long employed Brilliant Green dye for coloring various fabrics, particularly silk and wool. Its bright, stable coloration and good lightfastness make it a preferred choice for certain applications. With growing consumer demand for eco-friendly textile dyes, researchers are investigating ways to improve the environmental profile of Brilliant Green-based colorants while maintaining their excellent performance characteristics.

Analytical chemists value Brilliant Green for its use as a pH indicator and in various spectrophotometric methods. The compound's distinct color changes under different pH conditions make it useful for acid-base titration experiments. Recent advancements in analytical chemistry techniques have explored novel applications of Brilliant Green in trace metal detection and environmental monitoring.

From a safety perspective, proper handling of Brilliant Green is essential in laboratory and industrial settings. While not classified as hazardous under normal conditions, standard precautions should be observed when working with concentrated solutions. Current laboratory safety guidelines recommend using appropriate personal protective equipment and following established protocols for dye handling and disposal.

The market for Brilliant Green has shown steady growth in recent years, driven by increasing demand from various industrial sectors. Manufacturers of specialty chemicals continue to refine production processes to meet the evolving needs of end-users. Quality control measures for Brilliant Green production typically include rigorous testing for purity, solubility, and color consistency.

Environmental considerations surrounding Brilliant Green have prompted research into improved wastewater treatment methods for dye-containing effluents. Scientists are developing advanced water purification technologies that can effectively remove synthetic dyes while minimizing energy consumption. These innovations align with global sustainability goals and address concerns about industrial dye pollution.

In the research community, Brilliant Green continues to be a subject of study for potential new applications. Recent publications have explored its use in photodynamic therapy research and as a component in advanced material science applications. The compound's unique optical properties make it particularly interesting for developing new photonic materials.

For those seeking Brilliant Green technical specifications, commercially available products typically provide detailed information about purity levels, solubility characteristics, and recommended storage conditions. Proper storage in airtight containers away from direct sunlight helps maintain the compound's stability over extended periods.

The future of Brilliant Green appears promising as researchers uncover new potential applications while improving existing ones. Ongoing studies into green chemistry alternatives may lead to more sustainable production methods for this versatile dye. As industries continue to evolve, Brilliant Green is likely to maintain its relevance through adaptation to emerging technologies and applications.